Cas no 1891975-26-0 (2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid)

• Product Name: 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid
• CAS No: 1891975-26-0
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 6424517
• PubChem ID: 117340151
• Update Time: 2025-06-10

2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid
• 1891975-26-0
• EN300-1744556

• Inchi： 1S/C13H14O4/c1-13(2)6-5-8-7-9(11(14)12(15)16)3-4-10(8)17-13/h3-4,7H,5-6H2,1-2H3,(H,15,16)
• InChI Key： CZUGPUKRKBJRKO-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C(=O)O)=O)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid

2-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic Acid: A Comprehensive Overview

2-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid (CAS No. 1891975-26-0) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, often referred to as a benzopyran derivative, is characterized by its complex molecular structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid is C₁₅H₁₆O₄, with a molecular weight of approximately 268.3 g/mol. The compound features a benzopyran core, which is a six-membered ring with a double bond and an oxygen atom. The presence of the dimethyl group at the 2-position and the carboxylic acid group at the 6-position contributes to its unique chemical properties. The compound exhibits moderate solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various chemical and biological assays.

Synthesis Methods

The synthesis of 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid has been explored through several routes. One common method involves the reaction of 6-hydroxychroman with an appropriate acylating agent, followed by oxidation to form the carboxylic acid. Another approach involves the condensation of a suitable aldehyde with a ketone in the presence of a base, followed by cyclization and oxidation steps. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for research purposes.

Biological Activities

2-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid has shown promising biological activities in various studies. One of its notable properties is its antioxidant activity. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a potential candidate for applications in neurodegenerative diseases and other conditions associated with oxidative damage.

In addition to its antioxidant properties, 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. This anti-inflammatory activity suggests that the compound may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-oxoacetic acid are an active area of research. Recent studies have focused on its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical trials have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models of these diseases.

In addition to neurodegenerative diseases, there is growing interest in exploring the use of 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-o xoacetic acid in cancer therapy. Preliminary studies have indicated that it can inhibit the growth of certain cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that the compound may have potential as an adjuvant therapy in combination with existing cancer treatments.

Conclusion

2-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-y l)- 0x oacetic acid (CAS No. 1891975 - 0) is a multifunctional compound with a wide range of biological activities. Its antioxidant and anti-inflammatory properties make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for a variety of diseases.